Cas no 177839-86-0 ((R)-3-Amino-4-(4-methoxyphenyl)butanoicacid)

• Product Name: (R)-3-Amino-4-(4-methoxyphenyl)butanoicacid
• CAS No: 177839-86-0
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• MDL: MFCD08461699
• CID: 66083
• PubChem ID: 11074630
• Update Time: 2025-05-21

(R)-3-Amino-4-(4-methoxyphenyl)butanoicacid Chemical and Physical Properties

Names and Identifiers

• (R)-3-Amino-4-(4-methoxyphenyl)butanoic acid
• (3R)-3-Amino-4-(4-methoxyphenyl)butanoic acid
• benzenebutanoic acid, beta-amino-4-methoxy-, (betaR)-
• (R)-3-Amino-4-(4-methoxyphenyl)butyric acid
• CS-0434049
• Benzenebutanoic acid, beta-amino-4-methoxy-, (R)- (9CI)
• 177839-86-0
• F79668
• EN300-25123921
• DTXSID501250205
• Benzenebutanoic acid, beta-amino-4-methoxy-, (R)-
• (R)-3-Amino-4-(4-methoxyphenyl)butanoicacid

• MDL： MFCD08461699
• Inchi： 1S/C11H15NO3/c1-15-10-4-2-8(3-5-10)6-9(12)7-11(13)14/h2-5,9H,6-7,12H2,1H3,(H,13,14)/t9-/m1/s1
• InChI Key： GQFFGGKZIKRIFE-SECBINFHSA-N
• SMILES： O(C)C1C=CC(=CC=1)C[C@H](CC(=O)O)N

Computed Properties

• Exact Mass: 209.10525
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.176
• Boiling Point: 370.981°C at 760 mmHg
• Flash Point: 178.163°C
• Refractive Index: 1.551
• PSA: 72.55
• LogP: 1.74000

Additional information on (R)-3-Amino-4-(4-methoxyphenyl)butanoicacid

Comprehensive Overview of (R)-3-Amino-4-(4-methoxyphenyl)butanoic acid (CAS No. 177839-86-0): Properties, Applications, and Research Insights

(R)-3-Amino-4-(4-methoxyphenyl)butanoic acid (CAS 177839-86-0) is a chiral organic compound with significant relevance in pharmaceutical and biochemical research. This optically active amino acid derivative features a methoxyphenyl group, which contributes to its unique physicochemical properties and biological interactions. As a non-proteinogenic amino acid, it has garnered attention for its potential role in drug discovery, particularly in modulating neurotransmitter systems and enzyme activity.

The compound's stereospecific structure (R-configuration) is critical for its bioactivity, as evidenced by studies exploring its interactions with GABA receptors and other neurological targets. Researchers are increasingly focusing on chiral building blocks like this molecule for developing precision therapeutics, aligning with the growing demand for personalized medicine solutions. Recent literature highlights its utility in synthesizing peptide mimetics and small molecule inhibitors.

From a synthetic chemistry perspective, 177839-86-0 serves as a versatile intermediate for asymmetric synthesis. Its carboxyl and amino functional groups allow for diverse chemical modifications, making it valuable for constructing complex molecular architectures. The 4-methoxyphenyl moiety enhances lipophilicity, influencing compound bioavailability – a key consideration in medicinal chemistry optimization strategies.

Analytical characterization of (R)-3-Amino-4-(4-methoxyphenyl)butanoic acid typically involves HPLC chiral separation, mass spectrometry, and NMR spectroscopy. These techniques confirm the compound's high enantiomeric purity (>98% ee), essential for research applications. Stability studies indicate optimal storage at -20°C under inert atmosphere, with particular attention to protecting its amine functionality from oxidation.

In drug discovery pipelines, this compound has shown promise in preliminary neuropharmacological screening. Its structural similarity to endogenous neurotransmitters positions it as a candidate for investigating blood-brain barrier penetration and receptor subtype selectivity. These properties align with current industry focus on CNS-targeted therapeutics for neurological disorders.

The commercial availability of CAS 177839-86-0 through specialized fine chemical suppliers has facilitated academic and industrial research. Current Good Manufacturing Practice (cGMP) grade material is increasingly demanded for preclinical development, reflecting stricter regulatory requirements in pharmaceutical ingredient sourcing.

Emerging applications include its use as a template for designing fluorescent probes in biological imaging and as a component in metal-organic frameworks for catalytic applications. These diverse uses demonstrate the compound's versatility beyond traditional medicinal chemistry applications.

Environmental and safety assessments of (R)-3-Amino-4-(4-methoxyphenyl)butanoic acid indicate standard handling precautions for laboratory chemicals. Material Safety Data Sheets recommend proper ventilation and personal protective equipment during manipulation, consistent with handling most organic synthesis intermediates.

Future research directions may explore its potential in bioconjugation chemistry and targeted drug delivery systems, particularly given the growing interest in antibody-drug conjugates. The compound's balanced hydrophilicity/lipophilicity profile makes it an interesting candidate for such applications.

From a market perspective, the demand for chiral amino acid derivatives like 177839-86-0 continues to grow, driven by expanding peptide therapeutics development and increased investment in CNS drug discovery. Suppliers are responding with improved synthetic routes and scaling capabilities to meet research and development needs.